Cas no 2034166-35-1 ((3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: (3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2034166-35-1
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4710615
• Update Time: 2025-05-26

(3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid
• (3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H10FNO3/c12-8-1-3-9(4-2-8)13-6-7(11(15)16)5-10(13)14/h1-4,7H,5-6H2,(H,15,16)/t7-/m1/s1
• InChI Key： JYYMPQMWOVXMDK-SSDOTTSWSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C[C@@H](C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Topological Polar Surface Area: 57.6

Additional information on (3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid

Introduction to (3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 2034166-35-1)

Introduction

The compound (3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid, with CAS No. 2034166-35-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure, comprising a pyrrolidine ring with a fluorophenyl substituent and a carboxylic acid group, makes it a versatile candidate for various biological studies. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

Structural Analysis

The pyrrolidine ring at the core of this molecule is a five-membered nitrogen-containing ring, which contributes to its stability and bioavailability. The 4-fluorophenyl group attached to the nitrogen atom introduces electronic effects that can influence the molecule's reactivity and selectivity. Fluorine substitution is known to enhance lipophilicity, which is crucial for drug absorption and distribution. The carboxylic acid group at the 3-position adds acidity, enabling potential interactions with biological targets such as enzymes or receptors.

Synthesis and Optimization

The synthesis of (3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and stereocontrol techniques. Recent studies have focused on optimizing these steps to improve yield and enantiomeric excess. For instance, the use of chiral catalysts in asymmetric induction has been pivotal in achieving the desired R configuration at the 3-position. These advancements not only streamline production but also pave the way for large-scale manufacturing of this compound for pharmaceutical applications.

Biological Activity and Applications

Research into the biological activity of (3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid has revealed promising results in several therapeutic areas. In vitro assays have demonstrated its ability to inhibit key enzymes involved in metabolic disorders, such as diabetes and obesity. Additionally, preclinical studies suggest that this compound may possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

Recent investigations have also explored its role as a modulator of ion channels, which could be significant in developing treatments for neurological disorders. The compound's ability to interact with voltage-gated sodium channels has been highlighted in studies using electrophysiological techniques. These findings underscore its versatility as a lead compound for drug discovery.

Computational Modeling Insights

Advances in computational chemistry have provided deeper insights into the molecular interactions of (3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid. Molecular docking studies have revealed critical residues on target proteins that are essential for binding affinity. These simulations have also helped predict potential off-target effects, guiding further optimization efforts.

The application of machine learning algorithms to analyze large datasets of related compounds has further accelerated the discovery process. By identifying key structural motifs associated with high potency and selectivity, researchers can design more effective analogs tailored to specific therapeutic targets.

Safety and Toxicological Considerations

Evaluating the safety profile of (3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid is crucial for its progression into clinical trials. Acute toxicity studies in animal models have shown minimal adverse effects at therapeutic doses, indicating a favorable safety margin. However, long-term toxicity studies are ongoing to assess potential cumulative effects.

In vitro cytotoxicity assays have demonstrated low toxicity against normal human cells, suggesting that this compound may exhibit selective toxicity toward pathological cells. These results are encouraging for its potential use in targeted therapies.

Conclusion

In summary, (3R)-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2034166-35-1) stands out as a promising molecule with diverse applications in pharmacology and organic chemistry. Its unique structure, combined with recent advancements in synthesis and computational modeling, positions it as a valuable tool in drug discovery. As research continues to unfold, this compound holds great potential for addressing unmet medical needs across various therapeutic areas.